Cas no 1361579-89-6 (Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine
• CAS No: 1361579-89-6
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4968640
• Update Time: 2025-06-11

Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)12-5-3-4-9(15(19,20)21)13(12)8-6-10(16)14(18)11(17)7-8/h3-6,8H,7H2,1-2H3
• InChI Key： GEWINFRSIIBRHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C1)C1C(C(F)(F)F)=CC=CC=1N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine

Research Brief on Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine (CAS: 1361579-89-6)

Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine (CAS: 1361579-89-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including trichlorocyclohexadienyl and trifluoromethylphenyl moieties, exhibits potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses.

The synthesis of Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the formation of the trichlorocyclohexadienyl ring and subsequent functionalization with the trifluoromethylphenyl group. Researchers have optimized the reaction conditions to improve yield and purity, making it feasible for large-scale production. The compound's stability under various physiological conditions has also been a focal point of investigation, with promising results indicating its suitability for further preclinical studies.

Pharmacological evaluations of Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrate its ability to interact with key enzymes and receptors involved in inflammatory and oncogenic pathways. Notably, the compound has shown inhibitory effects on certain kinases, suggesting its utility in developing targeted therapies for cancer and autoimmune diseases. These findings are supported by molecular docking studies that highlight the compound's high binding affinity to active sites of target proteins.

Recent in vivo studies have further explored the therapeutic potential of Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine. Animal models of inflammation and tumor growth have been employed to assess its efficacy and safety profile. Preliminary results indicate a significant reduction in inflammatory markers and tumor size, with minimal adverse effects observed at therapeutic doses. These outcomes underscore the compound's promise as a candidate for further clinical development, though additional studies are required to fully understand its pharmacokinetics and pharmacodynamics.

In conclusion, Dimethyl-[2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine (CAS: 1361579-89-6) represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activity. Ongoing research aims to refine its synthesis, expand its therapeutic applications, and address any potential challenges related to its development. The compound's progress will be closely monitored by the scientific community, as it may pave the way for novel treatments in areas of unmet medical need.